Cas no 126440-96-8 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(2-thienylmethylene)-)

• Product Name: 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(2-thienylmethylene)-
• CAS No: 126440-96-8
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 1220421
• Update Time: 2024-08-05

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(2-thienylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(2-thienylmethylene)-
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-phenyl-4-(2-thienylmethylene)-

• Inchi： 1S/C15H12N2OS/c1-11-14(10-13-8-5-9-19-13)15(18)17(16-11)12-6-3-2-4-7-12/h2-10H,1H3
• InChI Key： VUYSZSSFJKWRMX-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=CC2SC=CC=2)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 268.06716

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 95-97 °C (decomp)(Solv: ethanol (64-17-5))
• Boiling Point: 412.3±55.0 °C(Predicted)
• PSA: 32.67
• pka: -0.40±0.40(Predicted)